Cas no 1263406-62-7 (4,4-Dimethyl-2-propanoylcyclohexan-1-one)

• Product Name: 4,4-Dimethyl-2-propanoylcyclohexan-1-one
• CAS No: 1263406-62-7
• Molecular Formula: C₁₁H₁₈O₂
• Molecular Weight: 182.259423732758
• CID: 5701437
• PubChem ID: 64416805

4,4-Dimethyl-2-propanoylcyclohexan-1-one Properties

Names and Identifiers

• Cyclohexanone, 4,4-dimethyl-2-(1-oxopropyl)-
• 1263406-62-7
• AKOS013739713
• EN300-1124963
• SCHEMBL1132793
• 4,4-dimethyl-2-propanoylcyclohexan-1-one

• InChIKey： ZXJGOLMRNGHJCU-UHFFFAOYSA-N
• Inchi： 1S/C11H18O2/c1-4-9(12)8-7-11(2,3)6-5-10(8)13/h8H,4-7H2,1-3H3
• SMILES： C1(=O)CCC(C)(C)CC1C(=O)CC

Computed Properties

• Exact Mass: 182.130679813g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 182.130679813g/mol
• Heavy Atom Count: 13
• Complexity: 228
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• Boiling Point: 268.2±23.0 °C(Predicted)
• pka: 10.87±0.40(Predicted)
• Density: 0.963±0.06 g/cm3(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Monocyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monocyclic monoterpenoids